Cas no 135124-70-8 ((5-Bromopyridin-3-yl)methanamine)

• Product Name: (5-Bromopyridin-3-yl)methanamine
• CAS No: 135124-70-8
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD06212876
• CID: 856538
• PubChem ID: 22992264
• Update Time: 2025-10-05

(5-Bromopyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Bromopyridin-3-yl)methanamine
• (5-Bromo-3-pyridinyl)methylamine
• (5-Bromo-pyridin-3-yl)-methyl-amine
• 1-(5-bromopyridin-3-YL)methanamine
• 5-bromo-3-Pyridinemethanamine
• [(5-Bromo-3-pyridinyl)methyl]amine
• SY034714
• DTXSID50629407
• Pyridine, 3-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl]-
• AMY27482
• SCHEMBL745600
• W-205458
• 3-(Aminomethyl)-5-bromopyridine
• A2890
• c-(5-bromo-pyridine-3-yl)methylamine
• 3-(Aminomethyl)-5-bromopyridine 97per cent
• WPV
• EN300-88321
• 5-Bromo-3-pyridinemethylamine
• MFCD06212876
• CS-0053894
• 3-Pyridinemethanamine, 5-bromo-
• c-(5-bromo-pyridine-3-yl)-methylamine
• AKOS005254701
• FT-0751726
• 3-Aminomethyl-5-bromopyridine
• PB23445
• 1-(5-bromopyridin-3-yl)methanamine, AldrichCPR
• 135124-70-8
• C-(5-BROMO-PYRIDIN-3-YL)-METHYLAMINE
• (5-bromopyridin-3-yl) methylamine
• (5-bromo-3-pyridyl)methylamine
• (5-bromopyridin-3-yl)methanamine;5-BROMO-3-PYRIDINEMETHYLAMINE
• 5-aminomethyl-3-bromopyridine
• OQUHYNMITHDQLD-UHFFFAOYSA-N
• PS-3772
• DB-063067
• DB-208382

• MDL： MFCD06212876
• Inchi： 1S/C6H7BrN2/c7-6-1-5(2-8)3-9-4-6/h1,3-4H,2,8H2
• InChI Key： OQUHYNMITHDQLD-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CN

Computed Properties

• Exact Mass: 185.97900
• Monoisotopic Mass: 185.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 0.4

Experimental Properties

• Color/Form: Liquid
• Density: 1.574±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 269.4±25.0 ºC (760 Torr),
• Flash Point: 116.7±23.2 ºC,
• Refractive Index: 1.596
• Solubility: Dissolution (58 g/l) (25 º C),
• PSA: 38.91000
• LogP: 2.00310

(5-Bromopyridin-3-yl)methanamine Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-Bromopyridin-3-yl)methanamine

Comprehensive Overview of (5-Bromopyridin-3-yl)methanamine (CAS No. 135124-70-8): Properties, Applications, and Industry Insights

(5-Bromopyridin-3-yl)methanamine (CAS No. 135124-70-8) is a specialized brominated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its amine-functionalized pyridine core, serves as a versatile building block for synthesizing complex molecules. Its molecular structure combines a 5-bromopyridine scaffold with a primary amine group, enabling diverse chemical modifications. Researchers frequently explore its potential in drug discovery, particularly for targeting kinase inhibitors and CNS-active compounds, aligning with current trends in precision medicine.

The growing demand for heterocyclic compounds like (5-Bromopyridin-3-yl)methanamine reflects industry shifts toward fragment-based drug design. Recent publications highlight its utility in developing allosteric modulators for neurological disorders—a hot topic in neuroscience research. Analytical studies confirm its stability under standard laboratory conditions, with optimal storage recommended at 2-8°C in inert atmospheres. The compound’s logP value (predicted ~1.8) suggests moderate lipophilicity, making it suitable for blood-brain barrier penetration studies—a key consideration for modern neuropharmaceuticals.

Innovative applications of CAS No. 135124-70-8 extend to catalysis research, where its bromine atom facilitates cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig animations. This aligns with the sustainable chemistry movement, as evidenced by its use in Pd-catalyzed transformations—a technique dominating recent green chemistry publications. Quality benchmarks for this compound typically require ≥95% HPLC purity, with advanced LC-MS characterization becoming standard practice among contract research organizations (CROs).

Emerging structure-activity relationship (SAR) studies utilizing (5-Bromopyridin-3-yl)methanamine demonstrate its role in optimizing bioisosteric replacements—a strategy gaining traction in AI-assisted drug discovery. Computational chemists frequently incorporate this scaffold into virtual screening libraries, capitalizing on its balanced molecular weight (202.05 g/mol) and hydrogen bond donor/acceptor profile. These attributes address the pharmaceutical industry’s focus on Lipinski’s rule-compliant intermediates.

From a commercial perspective, the global market for pyridine-based intermediates like CAS No. 135124-70-8 shows steady growth (CAGR ~6.2% from 2023-2030), driven by expanded biologics manufacturing and small-molecule therapeutic development. Regulatory compliance follows REACH and FDA guidelines for research-use materials, with suppliers increasingly offering custom synthesis services to meet demand for isotope-labeled variants (e.g., ¹³C/¹⁵N) used in metabolic pathway tracing.

Recent patent analyses reveal over 45 filings referencing (5-Bromopyridin-3-yl)methanamine since 2020, primarily in kinase inhibitor formulations and PET tracer development. This underscores its importance in translational medicine pipelines. Analytical techniques for quality control now increasingly employ qNMR spectroscopy alongside traditional chromatographic methods, reflecting advancements in pharmaceutical analytics.

Environmental considerations for this compound include proper disposal of halogenated waste per OECD guidelines, with biodegradation studies showing >80% mineralization in advanced oxidation process systems. Such data supports its classification as an environmentally-preferable intermediate compared to heavier halogenated analogs—a critical factor for ESG-compliant manufacturing.

Future research directions may explore its potential in proteolysis-targeting chimera (PROTAC) designs or covalent inhibitor development, leveraging the reactive bromine site. These applications position 135124-70-8 as a compound of enduring interest in cutting-edge medicinal chemistry, particularly as the industry prioritizes targeted protein degradation strategies.